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Compound of Interest

Compound Name: Piperazine-2-thione

Cat. No.: B12107080

An important clarification regarding the subject of this guide: Initial searches for "piperazine-2-
thione" did not yield substantive results, suggesting it is not a widely studied or commercially
available compound. This technical guide will therefore focus on the closely related and well-
documented analog, piperazin-2-one. It is plausible that "piperazine-2-thione" may be a less
common name or a potential misnomer for the more prevalent oxygen-containing counterpart,
piperazin-2-one. This document is intended to serve as a comprehensive resource for
researchers, scientists, and professionals in drug development interested in this core structure.

Piperazin-2-one is a heterocyclic organic compound that serves as a crucial intermediate in the
synthesis of a variety of pharmacologically active molecules.[1] Its unique structure, featuring a
piperazine ring with a carbonyl group, makes it a versatile building block in medicinal chemistry.

Chemical and Physical Properties

The fundamental properties of piperazin-2-one are summarized in the table below, providing a
clear reference for laboratory use.
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Property Value Reference
CAS Number 5625-67-2 [11[2][3][41[5]
Molecular Formula C4H8N20 [11[2][41[5]
Molecular Weight 100.12 g/mol [1][41[6]
Appearance White to tan crystalline powder  [4][7]
Melting Point 136-140 °C [4]

Boiling Point 164°C /5 mmHg [4]

2-Oxopiperazine,
Synonyms : ) . [3]1416]
Piperazinone, 2-Piperazone

Solubility Soluble in Chloroform [4]

Commercial Availability and Suppliers

Piperazin-2-one is available from several chemical suppliers, facilitating its use in research and
development. The following table provides a non-exhaustive list of vendors and their
corresponding product information.

Supplier Product Name Purity Catalog Number
MedChemExpress Piperazin-2-one HY-W015303
ChemScene Piperazin-2-one >97% CS-B0039
Biosynth Piperazin-2-one FP09657
Sigma-Aldrich 2-Oxopiperazine 97% 641065

TCI Chemical 2-Piperazinone >98.0% (GC) P1867

Hangzhou Longshine

) Piperazin-2-one 99% min
Bio-Tech

Bouling Chemical Co.,

Piperazin-2-One
Ltd.
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Experimental Protocols: Synthesis of Piperazin-2-
one

Several synthetic routes to piperazin-2-one have been reported. Below are detailed
methodologies for two common approaches.

Method 1: Cyclization of Ethylenediamine with an
Acetate Ester

This method involves a two-step, one-pot synthesis starting from ethylenediamine and an
appropriate acetate ester, such as ethyl chloroacetate.[4][8]

Step 1: Substitution
e Dissolve ethyl chloroacetate (4.9 g, 40 mmol) in 40 mL of anhydrous ethanol.

e Slowly add the solution dropwise to 100 mL of ethylenediamine (24 g, 400 mmol) over a
period of 3.5 hours at room temperature.

» Allow the reaction mixture to stand for an additional 2 hours after the addition is complete.

Step 2: Cyclization

To the reaction mixture, add sodium ethoxide (15 mL, 40 mmol, 21% w/w solution in
denatured ethanol).

e The precipitated sodium chloride is removed by filtration.
e The solvent is then evaporated under reduced pressure.
 To the resulting oil, add 40 mL of DMF and stir at room temperature for 24 hours.

» Heat the mixture to 60-70°C while passing a stream of nitrogen gas through it to remove any
volatile components.

e The resulting solid can be purified by silica gel column chromatography to yield the final
product.[4]
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Method 2: Cascade Double Nucleophilic Substitution

A more advanced method involves a metal-promoted cascade reaction that forms three bonds
in a single pot.[9]

General Procedure:

 In areaction vessel, combine chloro allenylamide (0.1 mmol), an aryl iodide (0.12 mmol), a
primary amine (0.3 mmol), silver nitrate (AgNO3, 0.05 mmol), and cesium carbonate
(Cs2C03, 0.3 mmol).

o Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4, 0.01 mmol) as the catalyst.
e Add 5 mL of acetonitrile (CH3CN) as the solvent.
e Heat the reaction mixture to 85-90 °C for 16 hours.

 After the reaction is complete, the product can be isolated and purified using standard
techniques such as flash chromatography.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of piperazin-2-one via
the cyclization of ethylenediamine and an acetate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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